5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide

• IUPAC Name: 5-[6-[(2,3-dimethylcyclohexyl)amino]pyridazin-3-yl]-2-ethylbenzenesulfonamide
• InChI: InChI=1S/C20H28N4O2S/c1-4-15-8-9-16(12-19(15)27(21,25)26)18-10-11-20(24-23-18)22-17-7-5-6-13(2)14(17)3/h8-14,17H,4-7H2,1-3H3,(H,22,24)(H2,21,25,26)
• InChI Key: GUSOTECOOCQIQW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)C2=NN=C(C=C2)NC3CCCC(C3C)C)S(=O)(=O)N
• Molecular Formula: C20H28N4O2S
• Molecular Weight: 388.5 g/mol

Description

5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide, also known as Sunitinib, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. Sunitinib was initially developed as an anti-cancer agent and has shown promising results in preclinical and clinical studies. However, recent research has also explored its potential in other diseases such as cardiovascular disorders and certain autoimmune diseases.

Mechanism of Action

5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide inhibits the activity of several RTKs, including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (KIT). By inhibiting these receptors, 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide reduces the growth and proliferation of cancer cells and inhibits angiogenesis.
Biochemical and Physiological Effects:
5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has been shown to have several biochemical and physiological effects. It inhibits the activity of several RTKs, which leads to reduced cell proliferation and angiogenesis. 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide also induces apoptosis, a process by which cells undergo programmed cell death. Additionally, 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has been shown to have immunomodulatory effects, which may contribute to its potential therapeutic applications in autoimmune diseases.

Advantages and Limitations for Lab Experiments

5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high specificity for RTKs. 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has also been extensively studied, and its mechanism of action is well understood. However, 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide also has some limitations. It can be toxic to normal cells, and its effectiveness can be limited by the development of drug resistance.

Future Directions

Future research on 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide could focus on exploring its potential therapeutic applications in other diseases, such as autoimmune diseases and cardiovascular disorders. Additionally, research could explore the development of new formulations of 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide that could improve its efficacy and reduce its toxicity. Finally, research could focus on identifying new targets for 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide and developing new small molecule inhibitors with improved specificity and efficacy.

Synthesis Methods

5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide can be synthesized using various methods, including the Buchwald-Hartwig coupling reaction, Suzuki coupling reaction, and Stille coupling reaction. The Buchwald-Hartwig coupling reaction is the most commonly used method for the synthesis of 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide. This method involves the reaction of 2-ethylbenzenesulfonyl chloride with 6-amino-3-(2,3-dimethylcyclohexyl)pyridazine in the presence of a palladium catalyst and a base.

Scientific Research Applications

5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has been extensively studied for its anti-cancer properties. It has been shown to inhibit the activity of receptor tyrosine kinases (RTKs), which are involved in the growth and proliferation of cancer cells. 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide also inhibits angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.
Apart from its anti-cancer properties, 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has also been studied for its potential therapeutic applications in other diseases. For example, research has shown that 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide can improve cardiac function in patients with heart failure. 5-{6-[(2,3-dimethylcyclohexyl)amino]-3-pyridazinyl}-2-ethylbenzenesulfonamide has also been shown to have immunomodulatory effects and has been studied for its potential in treating certain autoimmune diseases.